2-(3,3-Difluorocyclobutyl)-2-methoxyethanethiol

• IUPAC Name: 2-(3,3-difluorocyclobutyl)-2-methoxyethanethiol
• InChI: InChI=1S/C7H12F2OS/c1-10-6(4-11)5-2-7(8,9)3-5/h5-6,11H,2-4H2,1H3
• InChI Key: IFYPQGPSYBYACE-UHFFFAOYSA-N
• Canonical SMILES: COC(CS)C1CC(C1)(F)F
• Molecular Formula: C7H12F2OS
• Molecular Weight: 182.23 g/mol

Description

“2-(3,3-Difluorocyclobutyl)-2-methoxyethanethiol” is a chemical compound. Unfortunately, there is limited information available about this specific compound.

Synthesis Analysis

The synthesis of similar compounds, such as “2-(3,3-Difluorocyclobutyl)acetic acid”, has been described in the literature. It is shown that, in most cases, ethyl 3,3-difluorocyclobutanecarboxylate is a convenient common synthetic intermediate to obtain the target derivatives. For preparation of 3,3-difluorocyclobutanol or -cyclobutanone, an alternative pathway via reaction of dichloroketene and tert-butyl or benzyl vinyl ether should be applied.

Scientific Research Applications

Synthesis and Structural Analysis

• Synthesis of Arylseleno-Dithianes : The synthesis of 2-arylseleno-1,3-dithianes demonstrates the utility of selenium-containing compounds in organic synthesis, particularly in conformational analysis and crystal structure determination. These compounds show specific orientations in their crystal structures, indicating the role of such functionalities in directing molecular conformation (Pinto et al., 1986).

Organic Synthesis Applications

• Masked δ-Lithiocarbonyl Compounds : The preparation and synthetic applications of new masked δ-lithiocarbonyl compounds highlight the versatility of such structures in organic synthesis, enabling the formation of various functionalized carbonyl compounds through innovative reaction pathways (Gil et al., 1993).
• Allenylmethylsilane Derivatives : The use of allenylmethylsilane derivatives in synthesis shows their potential as synthetic equivalents of 1,2,3-butatriene, facilitating the formation of complex bi- and tricyclic compounds through cycloaddition and elimination reactions (Hojo et al., 1998).

Polymer Science

• Copolymerization of Methacrylates : The study on the copolymerization of 2-(3-mesityl-3-methylcyclobutyl)-2-hydroxyethyl methacrylate with acrylonitrile explores the reactivity ratios and thermal properties of the resulting copolymers, contributing to the development of materials with tailored properties (Demirelli et al., 2000).

Photochemical and Electrochemical Applications

• Photochromic Diarylethenes : Research on diarylethenes with methoxy substituents uncovers their extraordinarily low cycloreversion quantum yields, a property crucial for the development of photoresponsive materials (Shibata et al., 2001).